Cas no 921900-18-7 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide
• CAS No: 921900-18-7
• MF: C₁₈H₁₄FN₃O₄S
• MW: 387.38486623764
• CID: 6132753
• PubChem ID: 44922097
• Update Time: 2025-07-20

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-3-(4-fluorophenyl)sulfanylpropanamide
• Propanamide, N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-3-[(4-fluorophenyl)thio]-
• AKOS024638360
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-3-[(4-fluorophenyl)sulfanyl]propanamide
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-3-((4-fluorophenyl)thio)propanamide
• F2307-0118
• 921900-18-7

• Inchi： 1S/C18H14FN3O4S/c19-12-2-4-13(5-3-12)27-8-7-16(23)20-18-22-21-17(26-18)11-1-6-14-15(9-11)25-10-24-14/h1-6,9H,7-8,10H2,(H,20,22,23)
• InChI Key： IGFATWGXRYMCFG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCOC3=C2)O1)(=O)CCSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 387.069
• Monoisotopic Mass: 387.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 3

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 11.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide

Comprehensive Analysis of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide (CAS No. 921900-18-7)

In the realm of organic chemistry and pharmaceutical research, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide (CAS No. 921900-18-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its 1,3,4-oxadiazole core and benzodioxole moiety, represents a promising candidate for further exploration in drug discovery and material science. Researchers are particularly intrigued by its sulfanylpropanamide side chain, which may contribute to its bioactivity and stability.

The molecular structure of CAS No. 921900-18-7 combines several pharmacophoric elements, including the fluorophenyl group, known for enhancing binding affinity in medicinal chemistry. Recent studies highlight its potential role in modulating enzymatic pathways, making it a subject of interest for targeted therapy development. The compound's heterocyclic framework aligns with current trends in designing small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide exemplifies modern structure-activity relationship (SAR) optimization strategies. Its oxadiazole ring contributes to metabolic stability, addressing a common challenge in drug development. Analytical techniques such as HPLC and NMR are crucial for characterizing this compound, as purity and stereochemistry significantly impact its biological performance.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 921900-18-7. This aligns with growing concerns about sustainable pharmaceutical production, a frequently searched topic among environmental scientists and industry professionals. The compound's benzodioxol-5-yl component also sparks interest in natural product derivatives, connecting synthetic chemistry with botanical drug discovery trends.

Thermodynamic studies reveal that N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide exhibits favorable solubility profiles in various pharmaceutical excipients, addressing formulation challenges often discussed in drug delivery forums. Its logP value suggests balanced lipophilicity, making it suitable for both oral and topical administration routes—a key consideration in modern formulation science.

Patent literature indicates growing commercial interest in CAS No. 921900-18-7, particularly for kinase modulation applications. This correlates with increasing searches for "next-generation kinase inhibitors" in scientific databases. The compound's sulfanyl linker provides structural flexibility that medicinal chemists frequently seek when designing allosteric modulators, another trending topic in drug design communities.

Quality control protocols for N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide emphasize ICH guidelines compliance, reflecting industry standards that quality assurance professionals actively research. Stability studies under various pH conditions demonstrate its robustness, an essential factor for pharmaceutical developers evaluating accelerated stability testing methods.

Computational chemistry approaches, including molecular docking simulations, predict favorable interactions between this compound and various biological targets. These in silico methods, increasingly popular among researchers due to AI-assisted drug discovery advancements, suggest potential applications in precision medicine frameworks. The fluorophenylsulfanyl moiety appears particularly important for target engagement based on these models.

As the pharmaceutical industry shifts toward fragment-based drug design, the modular structure of CAS No. 921900-18-7 offers valuable insights. Its oxadiazol-2-yl component serves as an excellent hydrogen bond acceptor, a feature highly valued in current lead optimization strategies. These characteristics position the compound as a potential scaffold for developing multi-target directed ligands, addressing the polypharmacology approach gaining traction in complex disease treatment.

In analytical method development, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide presents interesting challenges and opportunities for UHPLC optimization. Method developers frequently search for solutions to separate such complex molecules, making this aspect particularly relevant. The compound's chromatographic behavior under different mobile phase conditions provides valuable data for analytical chemistry professionals.

The growing interest in bioisosteric replacement strategies in medicinal chemistry further highlights the significance of this compound's 1,3,4-oxadiazole ring system. As researchers seek to improve drug-like properties while maintaining efficacy, such structural motifs become increasingly important. This connects with frequent searches about "improving metabolic stability" in drug discovery literature.

In conclusion, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide (CAS No. 921900-18-7) represents a fascinating case study in contemporary chemical research. Its structural complexity, combined with potential therapeutic applications, makes it a compound worth watching in both academic and industrial settings. As research progresses, we anticipate new discoveries about its properties and applications that will further solidify its position in modern pharmaceutical science.